Cas no 128775-86-0 (2-Thiophenecarboxylic acid, 3-hydroxy-4-phenyl-, methyl ester)
128775-86-0 structure
Product Name:2-Thiophenecarboxylic acid, 3-hydroxy-4-phenyl-, methyl ester
CAS No:128775-86-0
MF:C12H10O3S
MW:234.271002292633
CID:1227326
Update Time:2024-08-05
2-Thiophenecarboxylic acid, 3-hydroxy-4-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid, 3-hydroxy-4-phenyl-, methyl ester
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- Inchi: 1S/C12H10O3S/c1-15-12(14)11-10(13)9(7-16-11)8-5-3-2-4-6-8/h2-7,13H,1H3
- InChI Key: XSBKVSGPSTXAMO-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)SC=C(C2=CC=CC=C2)C=1O
Computed Properties
- Exact Mass: 234.0351
Experimental Properties
- Density: 1.297±0.06 g/cm3(Predicted)
- Boiling Point: 326.7±42.0 °C(Predicted)
- PSA: 46.53
- pka: 9.49±0.15(Predicted)
2-Thiophenecarboxylic acid, 3-hydroxy-4-phenyl-, methyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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